3-chloro-N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 3-chloro-N-[2-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C16H20ClN5O/c1-3-18-16-21-11(2)9-14(22-16)19-7-8-20-15(23)12-5-4-6-13(17)10-12/h4-6,9-10H,3,7-8H2,1-2H3,(H,20,23)(H2,18,19,21,22)
• InChI Key: ATEDHVHIKSAQIJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NCCNC(=O)C2=CC(=CC=C2)Cl)C
• Molecular Formula: C16H20ClN5O
• Molecular Weight: 333.81 g/mol

Description

3-chloro-N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)benzamide is a useful research compound. Its molecular formula is C16H20ClN5O and its molecular weight is 333.81 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.1356380 g/mol and the complexity rating of the compound is 370. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Derivatives of pyrimidine, such as thienopyrimidines, have been synthesized and evaluated for pronounced antimicrobial activity. These derivatives are prepared through various chemical reactions, exhibiting significant antimicrobial properties against a range of bacterial and fungal strains (Bhuiyan et al., 2006).

Anticancer and Anti-inflammatory Agents

Novel compounds derived from pyrimidine and its fused systems have been investigated for their potential as anticancer and anti-inflammatory agents. Such compounds show promising activity by inhibiting cyclooxygenase enzymes and exhibiting significant analgesic and anti-inflammatory effects, which could lead to the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Antiviral Activity

The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles has been explored, with some compounds showing remarkable activity against the avian influenza virus. This research opens new avenues for the development of antiviral drugs targeting specific viral strains (Hebishy et al., 2020).

Novel Synthesis Methods and Characterization

Research into the synthesis of pyrimidine derivatives using microwave irradiation and other novel methods has led to the development of compounds with potential applications in chemical and medicinal fields. These studies not only expand the chemical synthesis toolbox but also contribute to the understanding of the structural and functional aspects of pyrimidine derivatives (Leyva-Acuña et al., 2020).

Apoptosis-Inducing Agents for Breast Cancer

Research has also focused on the discovery of new apoptosis-inducing agents for breast cancer based on pyrimidine derivatives. These compounds have been evaluated in vitro and in vivo, showing significant potential for the treatment of breast cancer through inducing apoptosis in cancer cells (Gad et al., 2020).